Cas no 1227268-76-9 (3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid)

• Product Name: 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid
• CAS No: 1227268-76-9
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 5050535
• Update Time: 2025-11-06

3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid
• 1-[3-(methylcarbamoyl)pyridin-2-yl]piperidine-4-carboxylic acid
• 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid

• Inchi： 1S/C13H17N3O3/c1-14-12(17)10-3-2-6-15-11(10)16-7-4-9(5-8-16)13(18)19/h2-3,6,9H,4-5,7-8H2,1H3,(H,14,17)(H,18,19)
• InChI Key： RYIGPFRWXVWCMZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C(C(NC)=O)=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 0.6
• Topological Polar Surface Area: 82.5

3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid

3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid

The compound 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid (CAS No: 1227268-76-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bipyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The molecule features a bipyridine ring system with a methylcarbamoyl group attached at the 3' position and a carboxylic acid group at the 4 position of the tetrahydrobipyridine ring.

Recent studies have highlighted the importance of bipyridine derivatives in drug discovery and materials science. The tetrahydrobipyridine framework in this compound is particularly interesting due to its ability to act as a scaffold for various functional groups. The presence of the methylcarbamoyl group introduces additional flexibility and hydrogen bonding capabilities, which can enhance the molecule's solubility and bioavailability. These properties make it a promising candidate for applications in medicinal chemistry, particularly in the development of novel therapeutics.

The synthesis of 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,2'bipyridinyl-4-carboxylic Acid involves a multi-step process that typically includes coupling reactions and ring-forming steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of the tetrahydrobipyridine ring with high enantioselectivity. This has opened new avenues for the production of enantiomerically pure compounds, which are crucial for pharmacological studies.

In terms of biological activity, this compound has shown potential as a modulator of ion channels and receptors. Studies conducted using electrophysiological techniques have demonstrated its ability to inhibit voltage-gated sodium channels (Nav), which are implicated in conditions such as epilepsy and chronic pain. Additionally, preliminary in vitro assays suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production in immune cells.

The carboxylic acid group in this molecule plays a critical role in its interactions with biological systems. It can form hydrogen bonds with amino acids on protein surfaces, enhancing the molecule's binding affinity to target receptors. This property is particularly advantageous in drug design, where strong binding affinities are essential for therapeutic efficacy.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 3'-Methylcarbamoyl-3,4,5,6-tetrahydro-2H-1,bipiridinilium carboxylic acid derivatives. Initial findings indicate that under aerobic conditions, these compounds can undergo microbial degradation within weeks to months. This suggests that they may not pose significant long-term environmental risks when used responsibly.

In conclusion, 3'-Methylcarbamoyl-3,bipiridinilium carboxylic acid (CAS No: 1227268) represents an exciting area of research at the intersection of organic chemistry and pharmacology. Its unique structure and versatile functional groups make it a valuable tool for exploring new therapeutic strategies and materials science applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing both academic and industrial endeavors.